Cas no 6327-87-3 (1,3-Bis(pyridin-3-yl)propane-1,3-dione)

• Product Name: 1,3-Bis(pyridin-3-yl)propane-1,3-dione
• CAS No: 6327-87-3
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 509156
• PubChem ID: 226784
• Update Time: 2026-04-29

1,3-Bis(pyridin-3-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1,3-di-3-pyridinyl-
• 1,3-dipyridin-3-ylpropane-1,3-dione
• 1,3-Bis(pyridin-3-yl)propane-1,3-dione

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.233
• Boiling Point: 449.3°C at 760 mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.592
• PSA: 59.92
• LogP: 1.93230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-Bis(pyridin-3-yl)propane-1,3-dione

1,3-Bis(pyridin-3-yl)propane-1,3-dione: A Comprehensive Overview

1,3-Bis(pyridin-3-yl)propane-1,3-dione, also known by its CAS Registry Number 6327-87-3, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines two pyridine rings attached to a central propane dione backbone. The compound's structure endows it with intriguing electronic and optical properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of 1,3-Bis(pyridin-3-yl)propane-1,3-dione in the development of advanced materials. For instance, researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their exceptional porosity and surface area, which make them ideal for gas storage, catalysis, and sensing applications. The ability of 6327-87-3 to act as a versatile ligand has been particularly noted in these studies.

In addition to its role in materials science, 1,3-Bis(pyridin-3-yl)propane-1,3-dione has also been investigated for its potential in organic electronics. The compound's electronic properties make it a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has demonstrated that the molecule can be incorporated into semiconducting layers to enhance device performance. Its ability to facilitate charge transport and stabilize excited states has been particularly advantageous in these applications.

The synthesis of 6327-87-3 has also been a topic of recent research. Traditional methods involve multi-step processes that often require harsh conditions. However, advancements in catalytic chemistry have enabled the development of more efficient and environmentally friendly synthetic routes. For example, the use of transition metal catalysts has significantly streamlined the synthesis process, making it more accessible for large-scale production.

Beyond its technical applications, 1,3-Bis(pyridin-3-yl)propane-1,3-dione has also attracted attention in the pharmaceutical industry. Its structural similarity to certain bioactive molecules suggests potential applications in drug design. Researchers have explored its ability to act as a scaffold for the development of new therapeutic agents targeting various diseases. While this area is still in its early stages, the compound's unique properties offer promising avenues for future exploration.

In conclusion, 1,3-Bis(pyridin-3-yl)propane-1,3-dione (CAS No: 6327-87-3) is a multifaceted compound with a wide range of potential applications across diverse fields. From materials science to organic electronics and pharmaceuticals, this molecule continues to be a subject of intense research interest. As advancements in synthetic methods and material characterization techniques continue to evolve, the full potential of this compound is expected to be further unlocked.